synthesis and characterization of 15-Crown-4 [4-(2,4-Dinitrophenylazo)phenol]
synthesis and characterization of 15-Crown-4 [4-(2,4-Dinitrophenylazo)phenol]
An In-Depth Technical Guide to the Synthesis and Characterization of 15-Crown-4 [4-(2,4-Dinitrophenylazo)phenol]
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the , a chromogenic crown ether. Crown ethers are a class of macrocyclic polyethers known for their ability to selectively bind cations, while the appended azo chromophore allows for colorimetric detection of this binding.[1][2] This document details a plausible synthetic pathway, outlines rigorous characterization methodologies, and discusses the significance of this molecule in the context of supramolecular chemistry and sensor development. The protocols and explanations provided herein are designed to be a valuable resource for researchers in chemistry and drug development.
Introduction: The Significance of Chromogenic Crown Ethers
Crown ethers, first discovered by Charles Pedersen, are cyclic compounds containing several ether groups.[2] Their unique three-dimensional structure, featuring a hydrophilic cavity and a hydrophobic exterior, enables them to form stable complexes with various cations.[1] The selectivity of a crown ether for a particular cation is primarily determined by the relative sizes of the cation and the crown ether's cavity.[1] For instance, 15-crown-4 is known to have a high affinity for lithium (Li⁺) and sodium (Na⁺) ions.
The incorporation of a chromogenic moiety, such as an azo group, onto the crown ether scaffold imparts color to the molecule and, more importantly, can lead to a change in color upon cation binding. This phenomenon forms the basis of colorimetric sensors for metal ions. The compound 15-Crown-4 [4-(2,4-Dinitrophenylazo)phenol] (Molecular Formula: C₂₀H₂₂N₄O₉, Molecular Weight: 462.42 g/mol , CAS: 81238-57-5) is a prime example of such a chromogenic crown ether.[3][4][5][6]
Synthesis of 15-Crown-4 [4-(2,4-Dinitrophenylazo)phenol]
The synthesis of the target molecule is achieved through a two-step process: the synthesis of the precursor, 4-aminophenol-15-crown-4, followed by a diazotization and coupling reaction with 2,4-dinitrophenol.
Synthesis of 4-Aminophenol-15-crown-4 (Precursor)
The synthesis of the aminophenol-functionalized crown ether is a critical first step. This can be achieved through various established methods for functionalizing aromatic crown ethers.[7] One common approach involves the nitration of benzo-15-crown-5 followed by reduction of the nitro group to an amine.
Diazotization and Azo Coupling
The core of the synthesis lies in the diazotization of the amino group on the crown ether precursor, followed by an azo coupling reaction with an electron-rich aromatic compound, in this case, phenol, which is subsequently nitrated. A plausible synthetic route is outlined below.
Experimental Protocol: Synthesis of 15-Crown-4 [4-(2,4-Dinitrophenylazo)phenol]
Materials:
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Benzo-15-crown-5
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Nitric acid
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Sulfuric acid
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Tin(II) chloride or Sodium dithionite (reducing agent)
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Hydrochloric acid
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Sodium nitrite
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Phenol
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Sodium hydroxide
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Ice
Step 1: Nitration of Benzo-15-crown-5
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Dissolve Benzo-15-crown-5 in a suitable solvent like glacial acetic acid.
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Slowly add a nitrating mixture (a solution of nitric acid in sulfuric acid) to the crown ether solution at a low temperature (0-5 °C) with constant stirring.
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After the addition is complete, allow the reaction to proceed for several hours at room temperature.
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Pour the reaction mixture into ice-water to precipitate the nitro-substituted crown ether.
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Filter, wash with water until neutral, and dry the product.
Step 2: Reduction of Nitrobenzo-15-crown-5
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Suspend the nitro-substituted crown ether in a mixture of hydrochloric acid and ethanol.
-
Add a reducing agent, such as tin(II) chloride or sodium dithionite, portion-wise with stirring.
-
Heat the mixture under reflux for several hours until the reaction is complete (monitored by TLC).
-
Cool the reaction mixture and neutralize with a base (e.g., sodium hydroxide) to precipitate the aminobenzo-15-crown-5.
-
Filter, wash with water, and dry the product.
Step 3: Diazotization of Aminobenzo-15-crown-5
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Dissolve the aminobenzo-15-crown-5 in a dilute solution of hydrochloric acid at 0-5 °C.
-
Slowly add a pre-cooled aqueous solution of sodium nitrite with vigorous stirring, maintaining the temperature below 5 °C.
-
The formation of the diazonium salt is indicated by a positive test with starch-iodide paper.
Step 4: Azo Coupling with Phenol
-
Dissolve phenol in a dilute aqueous solution of sodium hydroxide at 0-5 °C.
-
Slowly add the freshly prepared diazonium salt solution to the alkaline phenol solution with constant stirring, maintaining the temperature below 5 °C.
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A colored precipitate of the azo-coupled crown ether will form.
-
Allow the reaction to stir for a few hours at low temperature.
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Filter the product, wash with cold water, and dry.
Step 5: Dinitration of the Azo-Coupled Crown Ether
-
Carefully dissolve the azo-coupled crown ether in concentrated sulfuric acid at low temperature.
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Slowly add a nitrating mixture with stirring, maintaining a low temperature.
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After the addition, allow the reaction to proceed until dinitration is complete.
-
Carefully pour the reaction mixture onto crushed ice to precipitate the final product, 15-Crown-4 [4-(2,4-Dinitrophenylazo)phenol].
-
Filter, wash thoroughly with water until the washings are neutral, and dry the product. Recrystallization from a suitable solvent (e.g., ethanol/water) may be necessary for purification.
Rationale Behind Experimental Choices
The choice of a low-temperature diazotization reaction is crucial as diazonium salts are generally unstable at higher temperatures. The azo coupling is performed under alkaline conditions to activate the phenol ring for electrophilic aromatic substitution. The final dinitration step introduces the electron-withdrawing nitro groups, which are essential for the chromogenic properties of the molecule.
Synthetic Workflow Diagram
Caption: Synthetic workflow for 15-Crown-4 [4-(2,4-Dinitrophenylazo)phenol].
Characterization of 15-Crown-4 [4-(2,4-Dinitrophenylazo)phenol]
Rigorous characterization is essential to confirm the identity, purity, and properties of the synthesized compound. A combination of spectroscopic and chromatographic techniques should be employed.
Spectroscopic Characterization
UV-Vis spectroscopy is a primary tool for characterizing chromogenic compounds. The azo group in the target molecule will exhibit characteristic absorption bands in the visible region. Upon complexation with a metal cation, a shift in the absorption maximum (λmax) is expected, which is the basis for its use as a colorimetric sensor.
Expected Data:
| Technique | Expected Observation | Rationale |
| UV-Vis Spectroscopy | Absorption maxima in the visible range (typically 400-500 nm). A bathochromic or hypsochromic shift upon addition of cations like Li⁺ or Na⁺. | The π-π* and n-π* transitions of the azo chromophore. The shift upon cation binding is due to the alteration of the electronic environment of the chromophore. |
FT-IR spectroscopy is used to identify the functional groups present in the molecule.
Expected Data:
| Functional Group | Expected Wavenumber (cm⁻¹) |
| O-H (Phenolic) | 3200-3600 (broad) |
| C-H (Aromatic) | 3000-3100 |
| C-H (Aliphatic) | 2850-2960 |
| C=C (Aromatic) | 1450-1600 |
| N=N (Azo) | ~1400-1450 (often weak) |
| C-O-C (Ether) | 1050-1150 |
| NO₂ (Nitro) | 1500-1550 and 1300-1350 (asymmetric and symmetric stretching) |
¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the detailed molecular structure. The chemical shifts and coupling patterns of the protons and carbons will confirm the connectivity of the atoms.
Expected ¹H NMR Resonances:
-
Aromatic Protons: Signals in the region of 6.5-8.5 ppm, with specific splitting patterns corresponding to the substitution on the phenyl rings.
-
Crown Ether Protons: A complex multiplet in the region of 3.5-4.5 ppm corresponding to the -O-CH₂-CH₂-O- units.
-
Phenolic Proton: A broad singlet that may be exchangeable with D₂O.
Mass spectrometry is used to determine the molecular weight of the compound and to gain information about its fragmentation pattern. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.
Expected Data:
| Technique | Expected Observation |
| Mass Spectrometry (e.g., ESI-MS) | A molecular ion peak [M+H]⁺ or [M+Na]⁺ corresponding to the calculated molecular weight (462.42). |
Chromatographic Characterization
HPLC is an essential technique for assessing the purity of the synthesized compound.[8] A reversed-phase column with a suitable mobile phase (e.g., a gradient of acetonitrile and water) can be used. The purity is determined by the area percentage of the main peak in the chromatogram.
Characterization Workflow Diagram
Caption: Workflow for the characterization of the synthesized compound.
Potential Applications in Research and Drug Development
Chromogenic crown ethers like 15-Crown-4 [4-(2,4-Dinitrophenylazo)phenol] have several potential applications:
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Ion-Selective Sensors: Their ability to selectively bind and produce a colorimetric response to specific cations makes them valuable for the development of sensors for environmental monitoring and biological sample analysis.[9]
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Phase Transfer Catalysis: Crown ethers can act as phase transfer catalysts by solubilizing inorganic salts in organic solvents, thereby accelerating reaction rates.[1]
-
Drug Delivery Systems: The host-guest chemistry of crown ethers can be exploited for the encapsulation and targeted delivery of drug molecules.[1]
Conclusion
This technical guide has provided a detailed framework for the . The provided protocols and rationale are intended to empower researchers to successfully synthesize and analyze this and similar chromogenic crown ethers. The unique properties of these molecules hold significant promise for advancements in sensor technology, catalysis, and drug development.
References
Sources
- 1. Heterocyclic Crown Ethers with Potential Biological and Pharmacological Properties: From Synthesis to Applications [mdpi.com]
- 2. Recent progress in the design and applications of fluorescence probes containing crown ethers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
- 3. 15-Crown-4 [4-(2,4-Dinitrophenylazo)phenol] 15-冠-4[4-(2,4-二硝基苯偶氮)苯酚] - CAS:81238-57-5 - 谱析_标准物质_标准品_标准溶液_质控样品_试液 [rmuu.com]
- 4. 15-Crown-4 [4-(2,4-Dinitrophenylazo)phenol] | C20H22N4O9 | CID 135927357 - PubChem [pubchem.ncbi.nlm.nih.gov]
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- 8. 15-Crown-4 [4-(2,4-Dinitrophenylazo)phenol] >98.0%(HPLC) 100mg - Prodotti da laboratorio a prezzi bassi su Laboratorio Discounter. Microscopi, prodotti chimici, consegna veloce in Italia. Ordina subito! [laboratoriumdiscounter.nl]
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